Cas no 848185-13-7 (Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro-)

Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro- structure
848185-13-7 structure
Product Name:Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro-
CAS No:848185-13-7
MF:C11H14BrN
MW:240.139562129974
CID:1826636
PubChem ID:44405498
Update Time:2025-04-21

Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro-
    • CHEMBL437699
    • BDBM50174127
    • AKOS012576202
    • 7-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline
    • 848185-13-7
    • Inchi: 1S/C11H14BrN/c1-2-11-6-8-3-4-10(12)5-9(8)7-13-11/h3-5,11,13H,2,6-7H2,1H3
    • InChI Key: SGCRAKIGAXGWBV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CNC(CC)C2

Computed Properties

  • Exact Mass: 239.03096g/mol
  • Monoisotopic Mass: 239.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

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